S-METHYL THIOACETATE
S-METHYL THIOACETATE
S-Methyl thioacetate, also known as methyl thioacetic acid or methyl ethanethioate, belongs to the class of organic compounds known as thioesters. These are organic compounds containing an ester of thiocarboxylic acid, with the general structure RC(=S)XR' (R=H, alkyl, aryl; R'=alkyl, aryl; X=O, S). S-Methyl thioacetate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). S-Methyl thioacetate has been primarily detected in feces. Within the cell, S-methyl thioacetate is primarily located in the cytoplasm. S-Methyl thioacetate participates in a number of enzymatic reactions. In particular, S-methyl thioacetate can be biosynthesized from ethanethioic S-acid. S-Methyl thioacetate can also be converted into 1-(methylsulfanyl)acetaldoxime. S-Methyl thioacetate is a cabbage, cheese, and dairy tasting compound that can be found in a number of food items such as coffee and coffee products, milk and milk products, fruits, and onion-family vegetables. This makes S-methyl thioacetate a potential biomarker for the consumption of these food products.
S-methyl thioacetate is a thioester. It derives from an ethanethioic S-acid.
S-methyl thioacetate is a thioester. It derives from an ethanethioic S-acid.
Brand Name:
Vulcanchem
CAS No.:
1534-08-3
VCID:
VC0074164
InChI:
InChI=1S/C3H6OS/c1-3(4)5-2/h1-2H3
SMILES:
CC(=O)SC
Molecular Formula:
C3H6OS
Molecular Weight:
90.15 g/mol
S-METHYL THIOACETATE
CAS No.: 1534-08-3
Main Products
VCID: VC0074164
Molecular Formula: C3H6OS
Molecular Weight: 90.15 g/mol
| CAS No. | 1534-08-3 |
|---|---|
| Product Name | S-METHYL THIOACETATE |
| Molecular Formula | C3H6OS |
| Molecular Weight | 90.15 g/mol |
| IUPAC Name | S-methyl ethanethioate |
| Standard InChI | InChI=1S/C3H6OS/c1-3(4)5-2/h1-2H3 |
| Standard InChIKey | OATSQCXMYKYFQO-UHFFFAOYSA-N |
| SMILES | CC(=O)SC |
| Canonical SMILES | CC(=O)SC |
| Density | 0.817-0.825 |
| Physical Description | Liquid colourless to pale yellow liquid |
| Description | S-Methyl thioacetate, also known as methyl thioacetic acid or methyl ethanethioate, belongs to the class of organic compounds known as thioesters. These are organic compounds containing an ester of thiocarboxylic acid, with the general structure RC(=S)XR' (R=H, alkyl, aryl; R'=alkyl, aryl; X=O, S). S-Methyl thioacetate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). S-Methyl thioacetate has been primarily detected in feces. Within the cell, S-methyl thioacetate is primarily located in the cytoplasm. S-Methyl thioacetate participates in a number of enzymatic reactions. In particular, S-methyl thioacetate can be biosynthesized from ethanethioic S-acid. S-Methyl thioacetate can also be converted into 1-(methylsulfanyl)acetaldoxime. S-Methyl thioacetate is a cabbage, cheese, and dairy tasting compound that can be found in a number of food items such as coffee and coffee products, milk and milk products, fruits, and onion-family vegetables. This makes S-methyl thioacetate a potential biomarker for the consumption of these food products. S-methyl thioacetate is a thioester. It derives from an ethanethioic S-acid. |
| Solubility | soluble in oil and alcohol |
| Synonyms | methyl thioacetate |
| PubChem Compound | 73750 |
| Last Modified | Nov 11 2021 |
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